Cas no 159768-51-1 (Methyl 2-amino-4-fluoro-5-methoxybenzoate)
159768-51-1 structure
Product Name:Methyl 2-amino-4-fluoro-5-methoxybenzoate
CAS No:159768-51-1
MF:C9H10FNO3
MW:199.179006099701
MDL:MFCD16159159
CID:1073573
PubChem ID:54517063
Update Time:2025-04-20
Methyl 2-amino-4-fluoro-5-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-4-fluoro-5-methoxybenzoate
- 2-amino-4-fluoro-5-methoxybenzoic acid methyl ester
- 4-fluoro-5-methoxyanthranilic acid methyl ester
- methylaminofluoromethoxybenzoate
- 2-Amino-4-fluoro-5-methoxy-benzoic acid methyl ester
- Benzoic acid, 2-amino-4-fluoro-5-methoxy-, methyl ester
- methyl2-amino-4-fluoro-5-methoxybenzoate
- EN300-130266
- MFCD16159159
- DTXSID70711893
- SB33988
- DB-260710
- J-521920
- CS-0136601
- MF-0054
- AKOS011270457
- 159768-51-1
- SCHEMBL3424917
-
- MDL： MFCD16159159
- Inchi： 1S/C9H10FNO3/c1-13-8-3-5(9(12)14-2)7(11)4-6(8)10/h3-4H,11H2,1-2H3
- InChI Key： YNDCEJXRQUITDF-UHFFFAOYSA-N
- SMILES： FC1=CC(=C(C(=O)OC)C=C1OC)N
Computed Properties
- Exact Mass: 199.06400
- Monoisotopic Mass: 199.06447134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 61.55000
- LogP: 1.78430
Methyl 2-amino-4-fluoro-5-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 15R0255-1g |
2-Amino-4-fluoro-5-methoxy-benzoic acid methyl ester |
159768-51-1 | 97% | 1g |
2120.11CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 15R0255-5g |
2-Amino-4-fluoro-5-methoxy-benzoic acid methyl ester |
159768-51-1 | 97% | 5g |
7250.76CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 15R0255-500mg |
2-Amino-4-fluoro-5-methoxy-benzoic acid methyl ester |
159768-51-1 | 97% | 500mg |
1484.07CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 15R0255-250mg |
2-Amino-4-fluoro-5-methoxy-benzoic acid methyl ester |
159768-51-1 | 97% | 250mg |
1161.82CNY | 2021-05-08 | |
| TRC | M239830-50mg |
Methyl 2-amino-4-fluoro-5-methoxybenzoate |
159768-51-1 | 50mg |
$ 250.00 | 2022-06-04 | ||
| TRC | M239830-100mg |
Methyl 2-amino-4-fluoro-5-methoxybenzoate |
159768-51-1 | 100mg |
$ 415.00 | 2022-06-04 | ||
| TRC | M239830-250mg |
Methyl 2-amino-4-fluoro-5-methoxybenzoate |
159768-51-1 | 250mg |
$ 825.00 | 2022-06-04 | ||
| Chemenu | CM122433-1g |
methyl 2-amino-4-fluoro-5-methoxybenzoate |
159768-51-1 | 95% | 1g |
$312 | 2021-06-17 | |
| Chemenu | CM122433-5g |
methyl 2-amino-4-fluoro-5-methoxybenzoate |
159768-51-1 | 95% | 5g |
$800 | 2021-06-17 | |
| Apollo Scientific | PC200348-500mg |
Methyl 2-amino-4-fluoro-5-methoxybenzoate |
159768-51-1 | 500mg |
£210.00 | 2024-05-23 |
Methyl 2-amino-4-fluoro-5-methoxybenzoate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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